Cas no 2034201-92-6 (3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034201-92-6
• MF: C₂₀H₂₂N₄O₅
• MW: 398.412484645844
• CID: 6039905
• PubChem ID: 92081575
• Update Time: 2025-06-03

3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• 3-{1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl}-1,3-oxazolidine-2,4-dione
• AKOS026689269
• 3-(1-(1-(benzo[d]oxazol-2-yl)pyrrolidine-2-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
• F6474-1337
• 2034201-92-6

• Inchi： 1S/C20H22N4O5/c25-17-12-28-20(27)24(17)13-7-10-22(11-8-13)18(26)15-5-3-9-23(15)19-21-14-4-1-2-6-16(14)29-19/h1-2,4,6,13,15H,3,5,7-12H2
• InChI Key： IFXZJULNKYFDMT-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(C3CCCN3C3=NC4=CC=CC=C4O3)=O)CC2)C1=O

Computed Properties

• Exact Mass: 398.15901982g/mol
• Monoisotopic Mass: 398.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione

Compound CAS No. 2034201-92-6: 3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione

The compound with CAS No. 2034201-92-6, known as 3-[1-[1-(1,3-benzoxazol-2-yl)pyrrolidine-2-carbonyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a benzoxazole moiety, a pyrrolidine ring, and a piperidine ring fused with an oxazolidine dione group. The combination of these structural elements contributes to its unique pharmacological properties and makes it a subject of interest in contemporary drug discovery efforts.

Recent studies have highlighted the importance of benzoxazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the benzoxazole group in this compound suggests potential anti-inflammatory and antioxidant activities, which are highly desirable in therapeutic agents. Additionally, the pyrrolidine and piperidine rings are known for their ability to enhance bioavailability and stability in biological systems, further underscoring the compound's suitability for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired stereochemistry and connectivity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production process. These methods not only improve yield but also reduce the environmental impact of manufacturing, aligning with current green chemistry principles.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases. Specifically, it has demonstrated the ability to inhibit key enzymes associated with Alzheimer's disease progression. The oxazolidine dione group plays a crucial role in this activity by facilitating interactions with enzyme active sites. Furthermore, computational modeling studies have revealed that the compound exhibits favorable drug-like properties, including good solubility and permeability.

Another area of interest is the potential of this compound as a scaffold for developing new generations of antibiotics. The integration of multiple heterocyclic rings provides opportunities for enhancing antibacterial activity while minimizing resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These tools have also enabled researchers to study its degradation pathways under various conditions, which is critical for ensuring long-term stability in formulations.

In conclusion, CAS No. 2034201-92-6 represents a cutting-edge molecule with multifaceted applications in the pharmaceutical industry. Its intricate structure and favorable pharmacological profile make it a valuable asset in ongoing research aimed at addressing unmet medical needs. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play an increasingly significant role in therapeutic innovation.